Cas no 1279203-69-8 ((3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid)

• Product Name: (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid
• CAS No: 1279203-69-8
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 5060337
• Update Time: 2025-05-19

(3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid
• 2-(3-(((Furan-2-ylmethyl)amino)methyl)-1H-indol-1-yl)acetic acid

• Inchi： 1S/C16H16N2O3/c19-16(20)11-18-10-12(14-5-1-2-6-15(14)18)8-17-9-13-4-3-7-21-13/h1-7,10,17H,8-9,11H2,(H,19,20)
• SMILES： O1C=CC=C1CNCC1=CN(CC(=O)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: -0.6
• Topological Polar Surface Area: 67.4

Additional information on (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid

Introduction to (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid (CAS No. 1279203-69-8)

(3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid (CAS No. 1279203-69-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Furan-2-ylmethyl indole acetic acid, belongs to the class of indole derivatives and has shown promising results in various preclinical studies.

The chemical structure of (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid is characterized by a central indole ring, a furan moiety, and an acetic acid group. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for drug development. The furan ring, in particular, is known for its ability to enhance the lipophilicity and bioavailability of the compound, while the indole ring contributes to its biological activity and stability.

Recent research studies have focused on the pharmacological properties of (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid. One notable study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The research team found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it showed significant analgesic activity in animal models of pain, suggesting its potential as a therapeutic agent for inflammatory diseases and pain management.

Another area of interest is the antioxidant properties of (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid. A study published in *Free Radical Biology and Medicine* reported that this compound possesses strong antioxidant capabilities, which can help protect cells from oxidative stress-induced damage. The researchers found that it effectively scavenges free radicals and prevents lipid peroxidation, making it a promising candidate for the treatment of oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular diseases.

In terms of drug delivery, (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid has been investigated for its potential use in targeted drug delivery systems. A recent study published in *Pharmaceutical Research* explored the encapsulation of this compound in liposomes to enhance its bioavailability and reduce side effects. The results showed that liposomal formulations significantly improved the pharmacokinetic profile of the compound, leading to enhanced therapeutic efficacy and reduced toxicity.

The safety profile of (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid has also been evaluated in several preclinical studies. Toxicity assessments conducted in animal models revealed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

Furthermore, (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid has shown promise in cancer research. A study published in *Cancer Letters* reported that this compound exhibits antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In conclusion, (3-{[(Furan-2-ylmethyl)-amino]-methyl}-indol-1-yl)-acetic acid (CAS No. 1279203-69-8) is a multifunctional compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory, analgesic, antioxidant, and antiproliferative properties, makes it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential and optimize its use in various medical conditions.